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Compound of Interest

Compound Name: Thiazyl chloride

Cat. No.: B100330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thionitrosyl chloride (NSCl), a reactive

inorganic compound. The document covers its nomenclature, Chemical Abstracts Service

(CAS) numbers for both its monomeric and trimeric forms, and a detailed summary of its

physicochemical properties. Additionally, it outlines the primary synthetic routes and key

chemical reactions, offering valuable information for laboratory applications.

Nomenclature and CAS Numbers
Thionitrosyl chloride is the common name for the chemical entity with the formula NSCl.

However, it predominantly exists as a trimer, Trithiazyl trichloride, with the formula (NSCl)₃. The

monomer is a green gas, while the trimer is a white solid.[1]

Form Chemical Name Formula CAS Number

Monomer Thionitrosyl chloride NSCl 17178-58-4[1]

Trimer Trithiazyl trichloride (NSCl)₃ 5964-00-1[1]

Physicochemical Properties
The following tables summarize the key physical and chemical properties of both the

monomeric and trimeric forms of Thionitrosyl chloride.
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Table 1: Properties of Thionitrosyl Chloride (NSCl) Monomer

Property Value

Molecular Formula NSCl[2]

Molar Mass 81.52 g/mol [2]

Appearance Green gas[1]

Elemental Composition N: 17.18%, S: 39.33%, Cl: 43.49%[2]

Table 2: Properties of Trithiazyl Trichloride ((NSCl)₃)

Property Value

Molecular Formula (NSCl)₃[1]

Molar Mass 244.55 g/mol [1]

Appearance White crystalline solid[1][3]

Melting Point 168 °C (decomposes)[3]

Density (solid-state) 2.35 g/cm³[3]

Solubility
Insoluble in water; Soluble in dichloromethane,

chloroform, and carbon tetrachloride[3]

Structure

Six-membered ring of alternating sulfur and

nitrogen atoms, with a chlorine atom attached to

each sulfur. The S₃N₃ core has a slightly ruffled

structure with C₃v symmetry.[1]

Bond Distances S-N: 160.5 pm, S-Cl: 208 pm[1]

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of Thionitrosyl chloride are not

extensively available in open literature. However, the general synthetic methodologies are well-

established.
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Synthesis of Trithiazyl Trichloride ((NSCl)₃)
The primary method for synthesizing Trithiazyl trichloride is the chlorination of Tetrasulfur

tetranitride (S₄N₄).

Reaction:

3 S₄N₄ + 6 Cl₂ → 4 (NSCl)₃

General Protocol:

A solution of Tetrasulfur tetranitride in a suitable inert solvent (e.g., carbon tetrachloride) is

prepared in a reaction vessel equipped with a gas inlet and a condenser.

Chlorine gas is bubbled through the solution. The reaction progress is monitored by the

disappearance of the orange-red color of the S₄N₄ solution.

Upon completion of the reaction, the solvent is removed under reduced pressure to yield

crude Trithiazyl trichloride.

The product can be purified by recrystallization from a suitable solvent like dichloromethane

or by sublimation.[1]

Synthesis of Thionitrosyl Chloride (NSCl) Monomer
The monomeric form of Thionitrosyl chloride is obtained by the thermal cracking of the trimer,

Trithiazyl trichloride.

Reaction:

(NSCl)₃ → 3 NSCl

General Protocol:

Trithiazyl trichloride is placed in a vacuum-sealed apparatus.

The solid is heated to approximately 100 °C under vacuum.[1]
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The trimer undergoes cracking to form the gaseous green Thionitrosyl chloride monomer,

which can be collected in a cold trap for subsequent use.

Key Reactions
Trithiazyl trichloride is a versatile precursor for the synthesis of other sulfur-nitrogen

compounds.

Reaction with Antimony Pentachloride: Thiazyl chloride reacts with sulfur in the presence of

antimony pentachloride to form dithionitronium hexachloroantimonate.[1]

NSCl + S + SbCl₅ → [NS₂]SbCl₆

Reaction with Nitriles: It reacts with nitriles to yield dithiadiazolium chlorides.[1]

6 RCN + 4 (NSCl)₃ → 6 [RCN₂S₂]⁺Cl⁻ + 3 Cl₂ + 3 N₂

Logical Workflow: Synthesis of Thionitrosyl
Chloride
The following diagram illustrates the synthetic pathway from the precursor Tetrasulfur

tetranitride to both the trimeric and monomeric forms of Thionitrosyl chloride.

Tetrasulfur Tetranitride (S₄N₄) Trithiazyl Trichloride ((NSCl)₃)+ Cl₂ (Chlorination) Thionitrosyl Chloride (NSCl) MonomerThermal Cracking (100°C, vacuum)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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